Cas no 1318104-15-2 (tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate)

• Product Name: tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate
• CAS No: 1318104-15-2
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 1086028
• PubChem ID: 71302065
• Update Time: 2025-04-20

tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-bromo-3-oxoindoline-1-carboxylate
• F18493
• 1-Boc-6-bromo-1H-indol-3-ol
• DTXSID801149570
• 1-Boc-6-bromo-3-hydroxy-1H-indole
• 1H-Indole-1-carboxylic acid, 6-bromo-3-hydroxy-, 1,1-dimethylethyl ester
• tert-Butyl 6-bromo-3-hydroxy-1H-indole-1-carboxylate
• 1318104-15-2
• TERT-BUTYL 6-BROMO-3-HYDROXYINDOLE-1-CARBOXYLATE

• Inchi： 1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-11(16)9-5-4-8(14)6-10(9)15/h4-7,16H,1-3H3
• InChI Key： RRTDNWXJGVXSHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CN(C(=O)OC(C)(C)C)C=2C=1)O

Computed Properties

• Exact Mass: 311.01571g/mol
• Monoisotopic Mass: 311.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.5Ų